Cas no 439111-31-6 (5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI))

• Product Name: 5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI)
• CAS No: 439111-31-6
• MF: C₁₉H₁₇ClN₂O₂S
• MW: 372.868482351303
• CID: 5270639
• Update Time: 2026-03-09

5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI)

• Inchi： 1S/C19H17ClN2O2S/c1-12-17(25-18(21-12)14-8-10-15(20)11-9-14)13(2)24-19(23)22-16-6-4-3-5-7-16/h3-11,13H,1-2H3,(H,22,23)
• InChI Key： LCFSVQZEOYTHCW-UHFFFAOYSA-N
• SMILES： C(C1=C(N=C(C2C=CC(Cl)=CC=2)S1)C)(C)OC(=O)NC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI)

5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI)

The compound with CAS No. 439111-31-6, known as 5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI), is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a thiazole ring system substituted with a hydroxymethyl group at position 5 and a phenylcarbamate ester group at position 2. Additionally, the molecule features a methyl group at position α and another at position 4 of the thiazole ring.

The thiazole ring system is a heterocyclic aromatic compound that plays a crucial role in the chemical reactivity and stability of this compound. The presence of the phenylcarbamate ester group introduces additional functional diversity, making this molecule suitable for various chemical transformations and applications. Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceutical agents.

One of the most promising applications of 5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI) is in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules due to its unique solubility properties and biocompatibility. The methyl groups at positions α and 4 enhance the molecule's stability in physiological environments, making it an ideal candidate for targeted drug delivery.

In addition to its pharmaceutical applications, this compound has shown potential in catalytic chemistry. The thiazole ring system serves as a versatile platform for catalytic reactions, particularly in asymmetric synthesis. Recent advancements have demonstrated its ability to facilitate enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

The synthesis of 5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring system through cyclization reactions and subsequent functionalization to introduce the phenylcarbamate ester group. The methyl groups are introduced via alkylation reactions under controlled conditions to ensure high yields and purity.

Recent research has also focused on the biodegradability and environmental impact of this compound. Studies have shown that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts. This makes it an attractive option for eco-friendly chemical processes.

In conclusion, 5-Thiazolemethanol, 2-(4-chlorophenyl)-α,4-dimethyl-, phenylcarbamate (ester) (9CI) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.